Cas no 2172494-72-1 (methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate)

• Product Name: methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate
• CAS No: 2172494-72-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6449278
• PubChem ID: 165781718
• Update Time: 2025-06-14

methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate
• EN300-1631206
• 2172494-72-1

• Inchi： 1S/C12H23NO3/c1-5-13-8-6-7-12(9-13,10(14)16-4)11(2,3)15/h15H,5-9H2,1-4H3
• InChI Key： SNGRJNIQGONCJI-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(C(=O)OC)CN(CC)CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate

Comprehensive Overview of Methyl 1-Ethyl-3-(2-Hydroxypropan-2-yl)piperidine-3-carboxylate (CAS No. 2172494-72-1)

Methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate (CAS No. 2172494-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a methyl ester group and a hydroxypropan-2-yl substituent, which contribute to its potential applications in drug discovery and material science. The compound's molecular formula and precise stereochemistry make it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for piperidine derivatives has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in the hydroxypropan-2-yl moiety, as it can enhance solubility and bioavailability—a critical factor in modern drug design. The methyl ester group further allows for versatile chemical modifications, enabling the creation of targeted analogs for preclinical studies. This aligns with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

The synthesis of methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate typically involves multi-step organic reactions, including Michael addition and esterification. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity and structural validation. These methods address the increasing industry focus on quality-by-design (QbD) principles, which prioritize reproducibility and scalability in chemical production.

From an environmental perspective, the compound's biodegradability and green chemistry compatibility are under exploration. With sustainability becoming a key concern, researchers are evaluating eco-friendly solvents and catalytic systems for its synthesis. This resonates with the broader shift toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

In summary, methyl 1-ethyl-3-(2-hydroxypropan-2-yl)piperidine-3-carboxylate (CAS No. 2172494-72-1) represents a promising scaffold for innovative applications. Its structural versatility, coupled with evolving synthetic methodologies, positions it at the forefront of drug development and material innovation. As interdisciplinary research expands, this compound is likely to play a pivotal role in addressing unmet scientific and industrial challenges.